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Compound of Interest

Compound Name: ZM226600

Cat. No.: B15588317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Target and Mechanism of Action
ZM226600 is a potent activator of ATP-sensitive potassium (KATP) channels, with a reported

half-maximal effective concentration (EC50) of 500 nM[1]. These channels are crucial

regulators of cellular excitability, linking the metabolic state of a cell to its membrane potential.

KATP channels are hetero-octameric complexes composed of four pore-forming inwardly

rectifying potassium channel (Kir6.x) subunits and four regulatory sulfonylurea receptor (SURx)

subunits[2]. The primary function of these channels is to open in response to a decrease in the

intracellular ATP/ADP ratio, leading to potassium ion efflux and subsequent hyperpolarization of

the cell membrane. This hyperpolarization makes it more difficult for the cell to depolarize, thus

reducing cellular excitability.

The activation of KATP channels by ZM226600 leads to the relaxation of smooth muscle and

has been investigated for its potential therapeutic effects in conditions characterized by smooth

muscle overactivity, such as urge urinary incontinence[3][4]. A closely related compound,

ZD6169, has demonstrated in vivo selectivity for the urinary bladder over cardiovascular

tissues[4]. The activity of these compounds is dependent on the specific combination of Kir6.x

and SURx subunits that form the KATP channel, with different subunit compositions exhibiting

varying sensitivities to pharmacological agents[5][6].
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The following table summarizes the available quantitative data for ZM226600 and the related

compound ZD6169.

Compound Parameter Value Species
Tissue/Cell
Type

Reference

ZM226600 EC50 500 nM Not Specified Not Specified [1]

ZD6169
EC50 (KATP

current)
1.02 µM Guinea Pig

Urinary

Bladder

Smooth

Muscle

[7]

ZD6169

ED50

(Micturition

Frequency)

0.16 mg/kg

(oral)
Rat In Vivo [4]

ZD6169

ED20

(Cardiovascul

ar Effects)

30 mg/kg

(oral)
Rat In Vivo [4]

Experimental Protocols
Electrophysiological Measurement of KATP Channel
Currents in Isolated Smooth Muscle Cells (based on the
methodology for ZD6169)
This protocol describes the whole-cell patch-clamp technique used to measure the activity of

KATP channels in single smooth muscle cells isolated from the guinea pig urinary bladder, as

was done for the related compound ZD6169[7].

1. Cell Isolation:

Guinea pig urinary bladders are dissected and placed in a Ca2+-free solution.

The tissue is minced and incubated in a solution containing collagenase and trypsin to

enzymatically digest the extracellular matrix and dissociate individual smooth muscle cells.
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The dispersed cells are then washed and stored in a low Ca2+ solution until use.

2. Patch-Clamp Recording:

Isolated smooth muscle cells are transferred to a recording chamber on the stage of an

inverted microscope.

The whole-cell patch-clamp configuration is established using a glass micropipette with a tip

resistance of 2-5 MΩ when filled with the pipette solution.

The pipette solution contains (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, and varying

concentrations of ATP (pH adjusted to 7.2 with KOH).

The external bath solution contains (in mM): 137 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10

glucose, and 10 HEPES (pH adjusted to 7.4 with NaOH).

The membrane potential is held at a specific voltage (e.g., -60 mV), and membrane currents

are recorded using a patch-clamp amplifier.

3. Drug Application:

ZM226600 or other test compounds are dissolved in a suitable solvent (e.g., DMSO) and

then diluted to the final concentration in the external bath solution.

The compound-containing solution is applied to the cell via a perfusion system.

4. Data Analysis:

The increase in outward current upon application of the KATP channel opener is measured.

The EC50 value is determined by fitting the concentration-response data to the Hill equation.

The inhibitory effect of intracellular ATP can be confirmed by including ATP in the pipette

solution. The KATP channel blocker glibenclamide can be used to confirm the identity of the

recorded currents.
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Signaling Pathway of ZM226600 Action
The opening of KATP channels by ZM226600 initiates a signaling cascade that leads to the

relaxation of smooth muscle cells. The following diagram illustrates this pathway.
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Caption: Signaling pathway of ZM226600 leading to smooth muscle relaxation.

Experimental Workflow for Characterizing KATP
Channel Openers
The following diagram outlines a typical experimental workflow for the identification and

characterization of a novel KATP channel opener like ZM226600.
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In Vitro Characterization
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Caption: Experimental workflow for KATP channel opener drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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